Cas no 1326917-89-8 (4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-fluoro-3-(pyrrolidine-1-carbonyl)quinoline)

• Product Name: 4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-fluoro-3-(pyrrolidine-1-carbonyl)quinoline
• CAS No: 1326917-89-8
• MF: C₂₆H₂₉FN₄O
• MW: 432.533069372177
• CID: 5322961
• Update Time: 2025-05-27

4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-fluoro-3-(pyrrolidine-1-carbonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• {4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-fluoroquinolin-3-yl}(pyrrolidin-1-yl)methanone
• 4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-fluoro-3-(pyrrolidine-1-carbonyl)quinoline

• Inchi： 1S/C26H29FN4O/c1-18-5-6-19(2)24(15-18)29-11-13-30(14-12-29)25-21-16-20(27)7-8-23(21)28-17-22(25)26(32)31-9-3-4-10-31/h5-8,15-17H,3-4,9-14H2,1-2H3
• InChI Key： BEFUOUNWGIICQL-UHFFFAOYSA-N
• SMILES： C(C1=C(N2CCN(C3=CC(C)=CC=C3C)CC2)C2C(N=C1)=CC=C(F)C=2)(N1CCCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on 4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-fluoro-3-(pyrrolidine-1-carbonyl)quinoline

Comprehensive Overview of 4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-fluoro-3-(pyrrolidine-1-carbonyl)quinoline (CAS No. 1326917-89-8)

The compound 4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-fluoro-3-(pyrrolidine-1-carbonyl)quinoline (CAS No. 1326917-89-8) is a sophisticated quinoline derivative with a unique structural framework. Its molecular architecture combines a piperazine moiety, a fluoro-substituted quinoline core, and a pyrrolidine carbonyl group, making it a subject of significant interest in medicinal chemistry and drug discovery. Researchers are increasingly focusing on this compound due to its potential applications in targeting G-protein-coupled receptors (GPCRs), a hot topic in contemporary pharmaceutical research.

In recent years, the demand for novel small-molecule modulators has surged, driven by advancements in precision medicine and targeted therapy. The 2,5-dimethylphenyl and pyrrolidine-1-carbonyl groups in this compound suggest potential interactions with central nervous system (CNS) targets, aligning with current trends in neuroscience and neurodegenerative disease research. This has led to increased searches for terms like "quinoline-based GPCR ligands" and "fluoroquinoline derivatives in drug design," reflecting its relevance in modern pharmacology.

The 6-fluoro substitution on the quinoline ring enhances the compound's bioavailability and metabolic stability, key factors in ADME (Absorption, Distribution, Metabolism, Excretion) optimization. These properties are critical for drug candidates, as highlighted by frequent queries about "improving drug-like properties of heterocycles" and "fluorine in medicinal chemistry." The compound's piperazine linker further contributes to its binding affinity, a feature often explored in structure-activity relationship (SAR) studies.

From a synthetic perspective, the incorporation of a pyrrolidine-1-carbonyl group introduces steric and electronic effects that can fine-tune receptor selectivity. This aligns with the growing interest in "scaffold hopping" and "fragment-based drug discovery," as researchers seek to diversify chemical libraries for high-throughput screening. The compound's CAS No. 1326917-89-8 is frequently cited in patents and academic literature, underscoring its potential as a lead compound in therapeutic development.

Environmental and green chemistry considerations are also shaping the discourse around such compounds. With increasing searches for "sustainable synthesis of heterocycles," the 4-[4-(2,5-dimethylphenyl)piperazin-1-yl] scaffold offers opportunities for catalysis-driven and solvent-free methodologies. This dual focus on efficacy and sustainability makes it a compelling case study for next-generation drug development.

In conclusion, 4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-fluoro-3-(pyrrolidine-1-carbonyl)quinoline represents a convergence of structural ingenuity and therapeutic potential. Its multifaceted applications—from CNS drug discovery to GPCR modulation—position it as a valuable entity in the evolving landscape of pharmaceutical innovation. As research progresses, this compound is poised to address critical gaps in disease treatment while adhering to the principles of molecular design and sustainable chemistry.